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Compound of Interest

Compound Name: 1-Dodecanol, octyl-

CAS No.: 34513-50-3

Cat. No.: B1625209 Get Quote

2-Octyl-1-dodecanol is a long-chain, branched primary alcohol that belongs to a special class

of alcohols known as Guerbet alcohols. Its key characteristic is the alkyl branch at the β-carbon

position relative to the hydroxyl group. This structural feature is responsible for its most valued

properties: it remains a clear, odorless liquid at room temperature with a very low melting point,

in stark contrast to its linear isomer, arachidyl alcohol, which is a waxy solid. This combination

of high molecular weight with liquidity and low volatility makes it an exceptional component in

various formulations.

Chemically, it is stable to hydrolysis and can be utilized across a wide pH range, a critical

attribute for robust formulation development in both cosmetics and pharmaceuticals.[1] Its

primary functions are as an emollient, solvent, and emulsion stabilizer, where it imparts a soft,

non-greasy feel to the skin and helps to solubilize active ingredients.[2][3]

Core Identification:

Chemical Name: 2-Octyl-1-dodecanol

CAS Number: 5333-42-6[4]

Molecular Formula: C₂₀H₄₂O[4]

Physicochemical and Spectroscopic Properties
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The utility of 2-octyl-1-dodecanol in formulation science is directly linked to its distinct physical

properties. Unlike linear fatty alcohols of similar molecular weight, its branched structure

disrupts crystal lattice formation, resulting in a very low melting point and excellent cold-

weather stability.

Property Value Source(s)

Molecular Weight 298.55 g/mol [5]

Appearance
Clear, colorless to slightly

yellow, odorless oil
[6]

Melting Point -1 to 1 °C [5]

Boiling Point 234-238 °C @ 33 mmHg [5]

Density 0.838 g/mL at 25 °C [5]

Refractive Index n20/D 1.453 [5]

Flash Point 188 °C (open cup) [7]

Solubility
Practically insoluble in water;

miscible with ethanol.
[5]

LogP (Octanol/Water) 8.63 at 20 °C [5]

Spectroscopic data available from public databases like PubChem confirm its structure, with

characteristic peaks in IR spectroscopy for the O-H stretch and C-H stretches, and predictable

fragmentation patterns in GC-MS analysis.[4][8]

Synthesis Pathway: The Guerbet Reaction
2-Octyl-1-dodecanol is commercially produced via the Guerbet condensation of 1-decanol. This

reaction, named after Marcel Guerbet, is a self-condensation of a primary alcohol at high

temperature in the presence of a catalyst to form a larger, branched primary alcohol with

double the molecular weight minus a molecule of water.

The causality of the reaction mechanism involves several key steps:

Oxidation: The primary alcohol is first oxidized to its corresponding aldehyde.
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Aldol Condensation: Two molecules of the aldehyde undergo a base-catalyzed aldol

condensation.

Dehydration: The resulting aldol adduct is dehydrated to form an α,β-unsaturated aldehyde.

Hydrogenation: The unsaturated aldehyde is then hydrogenated back to a saturated alcohol.

The hydrogen for this step is typically supplied by the initial oxidation step, making the

process self-sufficient.

Modern industrial processes often utilize catalysts, such as copper-nickel combinations, along

with an alkaline substance like potassium hydroxide, to drive the reaction at temperatures

around 200-220 °C, achieving high yields and selectivity.[9][10]
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Caption: Guerbet condensation pathway for 2-octyl-1-dodecanol synthesis.

Applications in Research and Industry
Cosmetic and Personal Care Formulations
In the cosmetics industry, 2-octyl-1-dodecanol is a cornerstone ingredient due to its

multifunctional properties.

Emollient: It acts as a lubricant on the skin's surface, imparting a soft, smooth, and non-

greasy feel.[3] This makes it ideal for moisturizers, lotions, and foundations.
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Solvent: It is an excellent solvent for lipophilic (oil-soluble) active ingredients, including

difficult-to-dissolve substances like salicylic acid.[1] This property is crucial for creating stable

and effective sun care products and other treatments.

Emulsion Stabilizer & Antifoaming Agent: It helps prevent formulas from separating into their

oil and liquid components and reduces the tendency of products to foam when shaken.[3]

Pigment Dispersant: In color cosmetics like lipstick and foundation, it aids in the uniform

dispersion of pigments, leading to better color payoff and stability.[1] As an anti-blooming

agent in lipsticks, it prevents the crystallization of waxes on the surface.

Pharmaceutical and Drug Development Applications
The properties that make 2-octyl-1-dodecanol valuable in cosmetics are also highly

advantageous in pharmaceutical formulations, particularly for topical and transdermal drug

delivery.

Topical Vehicle: It is used as an emulsifying and opacifying agent in topical creams and

ointments.[5]

Penetration Enhancer: Its chemical structure allows it to integrate with and fluidize the lipid

bilayers of the stratum corneum, the skin's primary barrier.[2] This mechanism facilitates the

penetration of co-formulated active pharmaceutical ingredients (APIs) through the skin.

Microemulsion Component: It has been successfully used in the formulation of oil/water

microemulsions.[5] These systems are thermodynamically stable, transparent, and can

enhance the dermal delivery of APIs that have poor skin penetration on their own.[5]
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Caption: Role of 2-octyl-1-dodecanol in enhancing dermal drug delivery.

Experimental Protocol: Quality Control Assay via
Gas Chromatography (GC)
This protocol is adapted from the principles outlined in the United States Pharmacopeia-

National Formulary (USP-NF) for the assay of octyldodecanol.[11] It provides a self-validating

system for determining the purity of a 2-octyl-1-dodecanol sample.

Objective: To quantify the percentage of 2-octyl-1-dodecanol in a given sample using a gas

chromatography method with an internal standard.

Materials:

2-Octyl-1-dodecanol (Sample)

USP Octyldodecanol Reference Standard (RS)

1-Pentadecanol (Internal Standard)

Ethanol (GC grade)
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USP Cetyl Alcohol RS, USP Stearyl Alcohol RS, USP Oleyl Alcohol RS (for system

suitability)

Gas Chromatograph with a Flame Ionization Detector (FID)

Capillary GC column (e.g., 30-m × 0.32-mm; 0.5-µm G27 stationary phase or similar)

Volumetric flasks, pipettes, and vials

Procedure:

Internal Standard Solution Preparation:

Accurately weigh and dissolve 1-pentadecanol in ethanol to obtain a solution with a final

concentration of 1.0 mg/mL.

Standard Solution Preparation:

Accurately weigh approximately 10 mg of USP Octyldodecanol RS into a 10-mL volumetric

flask.

Add 10.0 mL of the Internal Standard Solution.

Mix thoroughly to achieve a final concentration of approximately 1.0 mg/mL for the

reference standard.

Sample Solution Preparation:

Accurately weigh approximately 10 mg of the 2-octyl-1-dodecanol sample into a 10-mL

volumetric flask.

Add 10.0 mL of the Internal Standard Solution.

Mix thoroughly.

System Suitability Solution Preparation:
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Prepare a solution containing 1 mg/mL each of USP Cetyl Alcohol RS, USP Stearyl

Alcohol RS, and USP Oleyl Alcohol RS in the Internal Standard Solution.

If necessary, gently warm the sealed container in a 50°C water bath to dissolve all

components, then cool to room temperature and mix.

Chromatographic System Setup:

Injector Temperature: 250°C

Detector Temperature (FID): 280°C

Oven Temperature Program: Start at 150°C, hold for 0 min, ramp to 230°C at 5°C/min, and

hold for 10 min.

Carrier Gas: Helium, constant flow.

Injection Volume: 1 µL

Split Ratio: e.g., 50:1

System Suitability Check:

Inject the System Suitability Solution.

Resolution: The resolution between the cetyl alcohol and stearyl alcohol peaks must be

not less than 1.0, and the resolution between the stearyl alcohol and oleyl alcohol peaks

must be not less than 2.0.[11]

Inject the Standard Solution five times.

Tailing Factor: The tailing factor for the 2-octyl-1-dodecanol and 1-pentadecanol peaks

should be between 0.8 and 1.8.[11]

Relative Standard Deviation (RSD): The RSD of the peak area ratio of 2-octyl-1-dodecanol

to the internal standard must be not more than 1.0%.[11]
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Causality Check: These parameters ensure the chromatographic system can adequately

separate the analyte from potential impurities and provide reproducible results.

Analysis:

Inject the Standard Solution and the Sample Solution into the chromatograph.

Record the peak areas for 2-octyl-1-dodecanol and the 1-pentadecanol internal standard.

Calculation:

Calculate the peak response ratio (R) for both the sample (RU) and the standard (RS)

solutions: R = (Peak Area of 2-octyl-1-dodecanol) / (Peak Area of 1-pentadecanol).

Calculate the percentage of C₂₀H₄₂O in the sample using the formula: % Assay = (RU /

RS) × (CS / CU) × 100 Where:

CS = Concentration of USP Octyldodecanol RS in the Standard Solution (mg/mL)

CU = Concentration of the sample in the Sample Solution (mg/mL)

Safety and Handling
2-Octyl-1-dodecanol is generally considered to be a low-hazard substance and is not classified

as acutely toxic, a skin/eye irritant, or a sensitizer under GHS criteria.[12] However, as a senior

scientist, adherence to good laboratory practice is paramount.

Personal Protective Equipment (PPE): Wear suitable gloves, safety goggles, and a lab coat.

In case of inadequate ventilation or aerosol generation, respiratory protection may be

required.[7][12]

Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.[6][13]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents, inorganic acids, and sources of ignition.[6][14] The

material is stable under normal storage conditions.[12]
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Fire Safety: The substance is combustible with a high flash point. Use water spray, carbon

dioxide, or dry chemical powder for extinguishing. Avoid using a direct water jet.[12]

Spill Response: For spills, absorb with an inert material (e.g., sand, diatomite) and collect

into a suitable container for disposal. Ventilate the affected area.[12]

Conclusion
2-Octyl-1-dodecanol is a high-performance specialty alcohol whose value is derived directly

from its unique branched structure. Its synthesis via the Guerbet reaction yields a product with

a desirable combination of emolliency, solvency, and stability. For cosmetic and personal care

formulators, it is an indispensable tool for creating elegant and stable products. For

pharmaceutical scientists, it represents a significant opportunity as a functional excipient to

overcome the challenges of topical and transdermal drug delivery, particularly for enhancing

the bioavailability of poorly soluble APIs. A thorough understanding of its properties, synthesis,

and analytical characterization is essential for leveraging its full potential in advanced product

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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